Cas no 61363-75-5 (2H-Pyran-3(6H)-one, 5-hydroxy-)

• Product Name: 2H-Pyran-3(6H)-one, 5-hydroxy-
• CAS No: 61363-75-5
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 482276
• PubChem ID: 40489988
• Update Time: 2025-04-19

2H-Pyran-3(6H)-one, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 5-hydroxy-
• 3-hydroxy-2H-pyran-5-one
• SCHEMBL691987
• DTXSID80654464
• 5-Hydroxy-2H-pyran-3(6H)-one
• 61363-75-5

• Inchi： 1S/C5H6O3/c6-4-1-5(7)3-8-2-4/h1,6H,2-3H2
• InChI Key： DYDWBUVQPRZGOE-UHFFFAOYSA-N
• SMILES： O1CC(C=C(C1)O)=O

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones